Cas no 1823314-67-5 (3-(4-Fluoro-phenyl)-2,6-dihydro-4H-pyrrolo[3,4-c]pyrazole-5-carboxylic acid tert-butyl ester)

• Product Name: 3-(4-Fluoro-phenyl)-2,6-dihydro-4H-pyrrolo[3,4-c]pyrazole-5-carboxylic acid tert-butyl ester
• CAS No: 1823314-67-5
• MF: C₁₆H₁₈FN₃O₂
• MW: 303.331427097321
• CID: 5526985
• Update Time: 2025-11-07

3-(4-Fluoro-phenyl)-2,6-dihydro-4H-pyrrolo[3,4-c]pyrazole-5-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 3-(4-Fluoro-phenyl)-2,6-dihydro-4H-pyrrolo[3,4-c]pyrazole-5-carboxylic acid tert-butyl ester

• Inchi： 1S/C16H18FN3O2/c1-16(2,3)22-15(21)20-8-12-13(9-20)18-19-14(12)10-4-6-11(17)7-5-10/h4-7H,8-9H2,1-3H3,(H,18,19)
• InChI Key： FEGGXUDUXKPQLC-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=C(F)C=C2)C2CN(C(OC(C)(C)C)=O)CC=2N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(4-Fluoro-phenyl)-2,6-dihydro-4H-pyrrolo[3,4-c]pyrazole-5-carboxylic acid tert-butyl ester

Comprehensive Overview of 3-(4-Fluoro-phenyl)-2,6-dihydro-4H-pyrrolo[3,4-c]pyrazole-5-carboxylic acid tert-butyl ester (CAS No. 1823314-67-5)

The compound 3-(4-Fluoro-phenyl)-2,6-dihydro-4H-pyrrolo[3,4-c]pyrazole-5-carboxylic acid tert-butyl ester (CAS No. 1823314-67-5) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the pyrrolo[3,4-c]pyrazole core and 4-fluoro-phenyl substituent, make it a valuable intermediate for the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate key biological targets.

In recent years, the demand for fluorinated heterocycles like this compound has surged, driven by their enhanced metabolic stability and bioavailability. The tert-butyl ester group further enhances its utility as a protecting group in multi-step synthetic routes. This aligns with the growing trend in medicinal chemistry to develop fragment-based drug design (FBDD) strategies, where such building blocks play a pivotal role. Additionally, its CAS No. 1823314-67-5 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

From a synthetic perspective, the pyrrolopyrazole scaffold is known for its versatility in constructing kinase inhibitors and GPCR modulators, which are hot topics in oncology and CNS drug development. The incorporation of a fluoro-phenyl moiety is particularly noteworthy, as fluorine atoms are often used to fine-tune the physicochemical properties of drug candidates. This compound’s tert-butyl ester functionality also makes it a candidate for prodrug strategies, a trending area in improving drug delivery.

Beyond pharmaceuticals, 3-(4-Fluoro-phenyl)-2,6-dihydro-4H-pyrrolo[3,4-c]pyrazole-5-carboxylic acid tert-butyl ester has potential applications in material science, particularly in the design of organic electronic materials. Its conjugated system and heterocyclic nature could contribute to the development of novel semiconductors or photovoltaic materials, aligning with the global push for sustainable technologies. This dual applicability in life sciences and advanced materials underscores its interdisciplinary importance.

For researchers and manufacturers, the compound’s CAS No. 1823314-67-5 serves as a critical identifier in regulatory and procurement processes. Its synthesis and purification protocols are often optimized to meet the stringent requirements of Good Manufacturing Practice (GMP), a topic frequently queried in professional forums. Furthermore, its stability under various storage conditions is a common concern, making it a subject of QC/QA discussions in the chemical industry.

In summary, 3-(4-Fluoro-phenyl)-2,6-dihydro-4H-pyrrolo[3,4-c]pyrazole-5-carboxylic acid tert-butyl ester represents a convergence of innovation in synthetic chemistry and applied sciences. Its structural elegance and functional adaptability position it as a key player in addressing contemporary challenges in drug discovery and material engineering. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in high-impact research and development.